![molecular formula C10H12BrNOS B3038384 1-(5-Bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one CAS No. 860788-51-8](/img/structure/B3038384.png)
1-(5-Bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one
Overview
Description
1-(5-Bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one, commonly known as 5-Bromo-DMAB, is a synthetic organic compound that has been widely studied for its potential applications in scientific research. 5-Bromo-DMAB is an important chemical intermediate for the synthesis of various compounds, including pharmaceuticals, biocides, and other compounds of interest. It is also used as a starting material for the synthesis of derivatives of 5-bromo-2-thiophene, which have been found to have numerous potential applications in biology and medicine.
Scientific Research Applications
Crystallographic and Structural Analysis
The compound 1-(5-Bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one and its derivatives have been studied for their structural properties using crystallographic analysis. Geiger et al. (2014) investigated a similar compound, highlighting its rotational disorder and intramolecular interactions in the crystal structure (Geiger, Donohoe, & Geiger, 2014). Additionally, Tamer, Avcı, and Atalay (2014) conducted a comprehensive study on the electronic and nonlinear optical (NLO) properties of a similar bromothiophene-based compound (Tamer, Avcı, & Atalay, 2014).
Synthesis and Biochemical Analysis
In biochemical research, brominated thienyl chalcones, closely related to the compound , have been synthesized and tested for their inhibitory activity toward human monoamine oxidase (hMAO). Mathew et al. (2016) found that these compounds exhibit significant inhibitory activity, indicating potential biomedical applications (Mathew et al., 2016).
Antimicrobial and Anticancer Activity
The antimicrobial and anticancer activities of bromothiophene-based compounds have been a significant area of study. M et al. (2022) synthesized a Schiff base using 5-bromothiophene-2-carboxaldehyde, which showed effective cytotoxic activity against certain cell lines (M et al., 2022). Similarly, Christuraj et al. (2017) explored the antimicrobial activities of various substituted bromothiophene derivatives, finding significant biological activity (Christuraj et al., 2017).
Nonlinear Optical Properties
The NLO properties of bromothiophene derivatives have been investigated, with Jayarama, Upadhyaya, and Bhat (2014) reporting the synthesis and characterization of a chalcone derivative, which demonstrated significant NLO potential (Jayarama, Upadhyaya, & Bhat, 2014).
Quantum Chemistry and Molecular Docking
The bromo based thiophen chalcone derivatives have been extensively studied using quantum chemistry and molecular docking methods. Ramesh et al. (2020) investigated the electronic structure and binding characteristics of similar compounds, providing insights into their chemical properties and potential biological interactions (Ramesh et al., 2020).
properties
IUPAC Name |
(E)-1-(5-bromothiophen-2-yl)-3-(dimethylamino)but-2-en-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNOS/c1-7(12(2)3)6-8(13)9-4-5-10(11)14-9/h4-6H,1-3H3/b7-6+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTKMBZKBIHKTBL-VOTSOKGWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C1=CC=C(S1)Br)N(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)C1=CC=C(S1)Br)/N(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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